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Compound of Interest

Compound Name: Pregnan-20-one

CAS No.: 32695-80-0

Cat. No.: B1211859

Get Quote

Executive Summary & Operational Directive
Immediate Action Required: Pregnan-20-one (and its derivatives such as 5α-pregnan-3,20-

dione or 3α-hydroxy-5α-pregnan-20-one) must be classified and managed as Hazardous

Chemical Waste with potential reproductive and carcinogenic toxicity.[1]

Core Directive: Under no circumstances should Pregnan-20-one or its solutions be disposed of

via sanitary sewer (sink drains) or regular municipal trash. The steroid nucleus is resilient to

standard wastewater treatment and poses significant endocrine-disrupting risks to aquatic

ecosystems.

Disposal Standard: High-temperature incineration is the only validated method for complete

destruction of the steroid backbone.

Chemical Identity & Hazard Profile
To ensure accurate waste stream characterization, verify your specific isomer against the table

below. While "Pregnan-20-one" refers to the core structure, research applications typically

utilize specific oxidized or reduced forms.
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Table 1: Physicochemical & Hazard Data

Parameter Specification Notes

Common Target 5α-Pregnane-3,20-dione
Often referred to as 5α-DHP or

Allopregnanedione.[1][2]

CAS Number 566-65-4 [Source: PubChem, 2025]

Molecular Formula C₂₁H₃₂O₂

GHS Classification Warning

Suspected Carcinogen (H351);

Reproductive Toxicity

(Suspected).[1]

Solubility Hydrophobic / Lipophilic

Soluble in Ethanol, DMSO,

Chloroform.[1] Insoluble in

water.

RCRA Status Non-Listed (Not P/U List)

However, must be managed as

"Hazardous Waste by

Characteristic" if in ignitable

solvents, or "Non-RCRA

Regulated Chemical Waste"

requiring incineration.[1]

Expert Insight: While not explicitly "P-listed" by the EPA (like Epinephrine), steroid hormones are

potent bioactive compounds. EHS protocols should default to Cytotoxic/Antineoplastic waste

handling procedures to ensure maximum safety margins, particularly regarding reproductive

health [1].
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The following decision matrix illustrates the mandatory segregation logic for Pregnan-20-one
waste. This workflow prevents cross-contamination of non-hazardous waste streams and

ensures regulatory compliance.

Pregnan-20-one Waste Generated

Physical State? Contaminated Debris
(Gloves, Weigh Boats)

Solid / Powder Liquid / Solution

Stream A: Solid Chemical Waste
Label: 'Toxic Solid - Incinerate Only' Solvent Type?

Organic Solvent
(EtOH, DMSO, Chloroform)

Aqueous Buffer
(Precipitated)

Stream B: Hazardous Solvent Waste
Segregate Halogenated vs Non-Halogenated

Treat as Chemical Waste
(Do NOT Drain)

Stream C: Trace Contaminated Waste
(Yellow Bin / Chem-Contaminated)

Click to download full resolution via product page
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Figure 1: Decision logic for segregating Pregnan-20-one waste streams. Note that even

aqueous wastes must be captured for chemical disposal.

Detailed Disposal Protocols
Protocol A: Solid Substance Disposal (Bulk & Trace)
Applicability: Expired stock powder, solid residues from evaporation.[1]

Containment: Transfer solid waste into a wide-mouth high-density polyethylene (HDPE) jar.

Glass is acceptable but poses a breakage risk.

Labeling: Affix a hazardous waste label.

Constituents: "Pregnan-20-one (Steroid Derivative)"[1]

Hazard Checkbox: Toxic, Carcinogen (Suspected).[3]

Destruction Method: Designate for High-Temperature Incineration.

Mechanism:[1][3][4][5] Steroid rings are thermally stable. Standard autoclaving (121°C) is

insufficient to degrade the molecule and may result in the release of active aerosols upon

opening the autoclave [2]. Incineration >500°C is required.

Protocol B: Liquid Waste (Stock Solutions & Media)
Applicability: DMSO stocks, ethanol solutions, or cell culture media spiked with steroid.[1]

Segregation:

Non-Halogenated: If dissolved in Ethanol, Methanol, or DMSO.

Halogenated: If dissolved in Chloroform or Dichloromethane (DCM).

Aqueous Mixtures: Do not attempt to filter and drain the water. The solubility of Pregnan-20-
one (approx.[1] 1.3 mg/L) is sufficient to contaminate wastewater. Collect the entire volume

as chemical waste.
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Container: Use solvent-compatible safety cans or amber glass bottles with PTFE-lined caps

to prevent leaching.[1]

Storage: Store in a satellite accumulation area (SAA) inside secondary containment until

pickup.

Protocol C: Spill Cleanup (Emergency Procedure)
Applicability: Powder spill on benchtop or floor.[1]

PPE: Double nitrile gloves, lab coat, and N95 respirator (or P100) if powder is aerosolized.

Containment:

Powder: Cover with wet paper towels (dampened with water or ethanol) to prevent dust

generation. Wipe up carefully.[3]

Liquid: Cover with absorbent pads or vermiculite.

Decontamination:

Clean the surface with a surfactant/detergent solution followed by 70% Ethanol.

Note: Bleach is generally ineffective at rapidly degrading the steroid core and may create

hazardous byproducts. Detergent removal is preferred.

Disposal: Place all cleanup materials (wipes, gloves, debris) into a sealed plastic bag, then

into the solid hazardous waste container (Stream C).

Scientific Rationale & Compliance
Why Incineration? Research into the environmental fate of steroids indicates that while some

microbial degradation occurs in activated sludge, it is often incomplete, leading to the release

of stable metabolites that retain endocrine-disrupting activity [3].[1] High-temperature oxidation

is the only method that guarantees the cleavage of the cyclopentanoperhydrophenanthrene

ring system, rendering the molecule inert.

Regulatory Context (USA):
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RCRA (40 CFR 261): While not a listed hazardous waste, the generator is responsible for

determining if the waste exhibits toxicity. Due to the H351 (Carcinogen) and H361

(Reproductive Toxicity) classifications, best practice dictates managing it as if it were a listed

hazardous waste [4].

NIOSH: Many steroids are classified as Hazardous Drugs. Handling should align with USP

<800> standards for containment to protect personnel [5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Derivatives]. BenchChem, [2026]. [Online PDF]. Available at:
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pregnan-20-one-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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